6-bromo-N-[1-(4-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]pyrazolo[1,5-a]pyrimidine-2-carboxamide

• IUPAC Name: 6-bromo-N-[1-[(4-fluorophenyl)methyl]-3,5-dimethylpyrazol-4-yl]pyrazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C19H16BrFN6O/c1-11-18(12(2)26(24-11)9-13-3-5-15(21)6-4-13)23-19(28)16-7-17-22-8-14(20)10-27(17)25-16/h3-8,10H,9H2,1-2H3,(H,23,28)
• InChI Key: LHXKBHZKAMWGQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC2=CC=C(C=C2)F)C)NC(=O)C3=NN4C=C(C=NC4=C3)Br
• Molecular Formula: C19H16BrFN6O
• Molecular Weight: 443.3 g/mol

Description

The compound “6-bromo-N-[1-(4-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]pyrazolo[1,5-a]pyrimidine-2-carboxamide” is a densely functionalized heterocycle. It’s part of a class of compounds known as pyrazolo[1,5-a]pyrimidines.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a study describes the synthesis of pyrazolo[3,4-b]pyridine derivatives, which are structurally similar to the compound . The process involved scaffold hopping and computer-aided drug design.

Molecular Structure Analysis

The molecular structure of pyrazolo[1,5-a]pyrimidines, which includes the compound , is characterized by a six-membered 1,3-diazine ring containing nitrogen at the 1 and 3 positions. These compounds are part of naturally occurring substances such as nucleotides, nucleic acids, vitamins, coenzymes, purines, pterins, and uric acids.

Chemical Reactions Analysis

The chemical reactions involving pyrazolo[1,5-a]pyrimidines are diverse. For instance, a study describes the synthesis of pyrazolo[3,4-b]pyridine derivatives, which involved various chemical reactions. Another study discusses the copper-catalyzed synthesis of pyrazolo[1,5-a]pyrimidine-based triazole-linked glycohybrids.

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrazolo[1,5-a]pyrimidines can vary widely. For instance, the dipole moment changes in these compounds were calculated to be 10.3, 12.8, and 19.0 D.

Mechanism of Action

The mechanism of action of pyrazolo[1,5-a]pyrimidines can vary depending on the specific compound and its biological target. For instance, some pyrazolo[3,4-b]pyridine derivatives have been found to inhibit TRKA, a receptor tyrosine kinase.

Safety and Hazards

The safety and hazards associated with pyrazolo[1,5-a]pyrimidines can vary depending on the specific compound. For instance, one study found that a dual-target ligand of the endocannabinoid system improved disease severity in a mouse model of multiple sclerosis.

Future Directions

The future directions for research on pyrazolo[1,5-a]pyrimidines are promising. For instance, a study found that a pyrazolo[3,4-b]pyridine derivative showed potential for further exploration as a TRK inhibitor. Another study found that a dual-target ligand of the endocannabinoid system improved disease severity in a mouse model of multiple sclerosis, suggesting potential therapeutic applications.